Cas no 676155-62-7 (7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 676155-62-7
• MF: C₁₆H₂₅N₅O₃
• MW: 335.401403188705
• CID: 6031533
• PubChem ID: 3156051
• Update Time: 2025-10-19

7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione
• 1H-Purine-2,6-dione, 7-(2-ethoxyethyl)-3,7-dihydro-3-methyl-8-(4-methyl-1-piperidinyl)-
• BAS 07401606
• NCGC00280778-01
• UPCMLD0ENAT5731854:001
• SR-01000365446
• SR-01000365446-1
• AKOS005750219
• AKOS000721782
• Z223825146
• F1468-0114
• AB01281090-01
• 676155-62-7

• Inchi： 1S/C16H25N5O3/c1-4-24-10-9-21-12-13(19(3)16(23)18-14(12)22)17-15(21)20-7-5-11(2)6-8-20/h11H,4-10H2,1-3H3,(H,18,22,23)
• InChI Key： DLFIPWPCKDWKOT-UHFFFAOYSA-N
• SMILES： N1(CCOCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCC(C)CC1

Computed Properties

• Exact Mass: 335.19573968g/mol
• Monoisotopic Mass: 335.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 9.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 676155-62-7)

The compound 7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 676155-62-7) is a purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydro-1H-purine-2,6-dione core, makes it a subject of interest for scientists exploring novel therapeutic agents. The presence of 4-methylpiperidin-1-yl and 2-ethoxyethyl substituents enhances its solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the role of purine derivatives in modulating cellular processes, particularly in the context of neurodegenerative diseases and metabolic disorders. The compound's ability to interact with adenosine receptors, which are implicated in conditions like Parkinson's disease and diabetes, has sparked curiosity among researchers. This aligns with the growing public interest in precision medicine and targeted therapies, as evidenced by frequent searches for terms like "purine-based drugs" and "adenosine receptor modulators."

From a synthetic chemistry perspective, the 7-(2-ethoxyethyl)-3-methyl moiety offers versatility for further functionalization, enabling the creation of analogs with tailored properties. This adaptability is particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict the efficacy of novel compounds. Searches for "computational chemistry in drug design" and "purine derivatives synthesis" reflect the intersection of technology and traditional chemistry in modern research.

The compound's CAS No. 676155-62-7 serves as a unique identifier in databases like PubChem and Reaxys, facilitating collaboration and data sharing among researchers. Its inclusion in these platforms underscores its potential as a lead compound for further investigation. Public interest in "chemical database searching" and "lead optimization strategies" highlights the importance of such resources in accelerating scientific progress.

In conclusion, 7-(2-ethoxyethyl)-3-methyl-8-(4-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising candidate for future therapeutic applications. Its structural features, combined with the rising demand for innovative treatments, position it at the forefront of biomedical research. As the scientific community continues to explore its potential, this compound may soon become a cornerstone in the development of next-generation pharmaceuticals.